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Compound of Interest

Compound Name:
3-Methyl-1-[(piperidin-3-

yl)methyl]urea

Cat. No.: B13210675

Get Quote

Target: Soluble Epoxide Hydrolase (sEH) Inhibition Primary Indication: Anti-inflammatory,

Antihypertensive, and Analgesic Therapeutics

Executive Summary
Piperidine urea derivatives represent a refined class of Soluble Epoxide Hydrolase (sEH)

inhibitors designed to overcome the pharmacokinetic (PK) limitations of first-generation

adamantyl-urea compounds (e.g., AUDA). While the urea moiety serves as the pharmacophore

anchoring the molecule to the enzyme's catalytic active site, the piperidine ring acts as a

versatile "solubility engine," improving oral bioavailability and metabolic stability.

This guide details the molecular mechanism of action (MoA), the downstream signaling

cascade, and the experimental protocols required to validate potency and efficacy in a drug

discovery setting.

Molecular Mechanism of Action
The Pharmacophore: Urea as a Transition State Mimic
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The core mechanism relies on the urea functional group mimicking the transition state of the

epoxide hydrolysis reaction. The sEH enzyme hydrolyzes substrates (epoxyeicosatrienoic

acids, EETs) via a two-step mechanism involving a catalytic triad.

Binding Mode:

Catalytic Anchor: The carbonyl oxygen of the inhibitor's urea group accepts a hydrogen bond

from the backbone amide of the enzyme.

Oxyanion Hole Engagement: The two N-H protons of the urea group act as hydrogen bond

donors. They engage the catalytic Asp335 (nucleophile) and the stabilizing tyrosine residues,

Tyr383 and Tyr466 (Human sEH numbering).

Piperidine Function: The piperidine ring, often N-acylated, extends into the hydrophobic

tunnel of the enzyme but, crucially, introduces a polar handle that disrupts crystal lattice

energy, thereby enhancing water solubility compared to lipophilic adamantyl analogs.

Signaling Pathway: The Arachidonic Acid Cascade
Inhibition of sEH blocks the degradation of EETs. EETs are potent autocrine and paracrine

signaling lipids that hyperpolarize smooth muscle cells (vasodilation) and inhibit NF-κB nuclear

translocation (anti-inflammation).
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Figure 1: The Arachidonic Acid cascade illustrating the point of intervention for piperidine urea

derivatives.[1] Inhibition preserves the bioactive EET pool.[2]

Structure-Activity Relationship (SAR) Data
The transition from adamantyl-ureas to piperidine-ureas was driven by the need for better

"drug-likeness." The table below summarizes the SAR trends observed in 1-aryl-3-(1-

acylpiperidin-4-yl)urea derivatives.
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Compound
Class

R-Group
(Left)

Linker
(Right)

IC50
(Human
sEH)

Solubility
(PBS)

Metabolic
Stability

First Gen

(AUDA)
Adamantyl Benzoic Acid ~3 nM < 5 µM

Low (Rapid

oxidation)

Piperidine

Urea A

4-OCF3-

Phenyl

N-Acetyl-

Piperidine
1.2 nM ~150 µM Moderate

Piperidine

Urea B
4-Cl-Phenyl

N-Propionyl-

Piperidine
0.4 nM > 200 µM High

Piperidine

Urea C
4-F-Phenyl

Unsubstituted

Piperidine
15 nM > 500 µM

High (but

lower

potency)

Key Insight: Acylation of the piperidine nitrogen (e.g., Propionyl group) often yields the optimal

balance between hydrophobic binding affinity and aqueous solubility. The unsubstituted

piperidine is too polar for the hydrophobic tunnel, reducing potency [1, 2].

Experimental Protocols
Protocol 1: Fluorometric IC50 Determination (PHOME
Assay)
Objective: Quantify the inhibitory potency of piperidine urea derivatives against recombinant

human sEH. Principle: The substrate PHOME (cyano(6-methoxy-naphthalen-2-yl)methyl trans-

(3-phenyl-oxiranyl) acetate) is non-fluorescent. sEH-mediated hydrolysis causes spontaneous

cyclization and release of the highly fluorescent 6-methoxy-2-naphthaldehyde (cyanohydrin

decomposition).[2]

Reagents:

Buffer: 25 mM Bis-Tris-HCl, pH 7.0, 0.1 mg/mL BSA.

Enzyme: Recombinant human sEH (diluted to ~1 nM final).

Substrate: PHOME (50 µM stock in DMSO).
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Inhibitor: Serial dilutions of piperidine urea derivative in DMSO.

Workflow:

Preparation: Dilute sEH enzyme in Buffer.

Incubation: Add 180 µL of Enzyme solution + 1 µL of Inhibitor to a black 96-well plate.

Incubate at 30°C for 5 minutes to allow equilibrium binding.

Initiation: Add 20 µL of PHOME substrate (Final conc: 50 µM).

Measurement: Monitor fluorescence (Ex: 330 nm, Em: 465 nm) kinetically for 10–30 minutes.

Analysis: Calculate the slope (RFU/min) for the linear region. Plot % Activity vs. Log[Inhibitor]

to determine IC50.[3]

Self-Validation Check:

Z-Factor: Ensure Z' > 0.5 using DMSO controls (0% inhibition) and excess AUDA (100%

inhibition).

Solvent Tolerance: Keep final DMSO concentration < 1% to avoid enzyme denaturation.

Protocol 2: LC-MS/MS Quantification of EET/DHET Ratio
Objective: Confirm on-target engagement in a cellular or in vivo model (e.g., LPS-induced

inflammation). Principle: sEH inhibition should increase the EET/DHET ratio.

Methodology:

Extraction: Spike plasma/cell media with deuterated internal standards (d8-14,15-EET).

Perform solid-phase extraction (SPE) using C18 cartridges.[3]

LC Parameters:

Column: C18 Reverse Phase (1.7 µm particle size).

Mobile Phase: Gradient of Water/Acetonitrile with 0.1% Acetic Acid.
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MS Parameters:

Mode: Negative Electrospray Ionization (ESI-).

MRM Transitions:

14,15-EET: m/z 319.2 → 175.1

14,15-DHET: m/z 337.2 → 207.1

Calculation: Ratio = [Area(EET)/IS] / [Area(DHET)/IS].
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Figure 2: Screening cascade for validating piperidine urea sEH inhibitors. Only compounds

passing both enzymatic potency and metabolic stability checks proceed to cellular validation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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